Cas no 34885-96-6 (2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester)
34885-96-6 structure
Product Name:2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester
CAS No:34885-96-6
MF:C13H12O3
MW:216.232583999634
CID:1466684
Update Time:2024-08-23
2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester
-
- Inchi: 1S/C13H12O3/c1-15-13(14)12-8-7-11(16-12)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
- InChI Key: DRCHEKVZFGOCNZ-UHFFFAOYSA-N
- SMILES: O1C(CC2=CC=CC=C2)=CC=C1C(OC)=O
Computed Properties
- Exact Mass: 216.07866
Experimental Properties
- Density: 1.140±0.06 g/cm3(Predicted)
- Boiling Point: 157-160 °C
- PSA: 39.44
2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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